1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]indol-2-one
• InChI: InChI=1S/C17H17NO3S/c1-3-18-13-7-5-4-6-12(13)17(21,16(18)20)10-14(19)15-9-8-11(2)22-15/h4-9,21H,3,10H2,1-2H3
• InChI Key: PIQTVJACIRHUHO-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(S3)C)O

Description

1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology and biochemistry.

Mechanism of Action

The mechanism of action of 1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been found to interact with certain receptors in the brain and nervous system, leading to changes in neurotransmitter levels and other biochemical processes.
Biochemical and Physiological Effects:
1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been found to have a variety of biochemical and physiological effects. It has been shown to increase levels of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. It has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one in lab experiments is its ability to mimic the effects of certain drugs. This can be useful for studying the mechanisms of action of these drugs, without the need for expensive and time-consuming animal studies. However, one limitation is that the compound may not fully replicate the effects of the drugs it is being used to study.

Future Directions

There are many potential future directions for research involving 1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one. One area of interest is its potential use in the development of new drugs for the treatment of various neurological and psychiatric disorders. Another potential direction is the use of this compound in the study of the role of neurotransmitters in addiction and other behavioral disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one involves several steps. The starting material is 5-methylthiophene-2-carboxylic acid, which is converted into the corresponding acid chloride via reaction with thionyl chloride. The acid chloride is then reacted with ethylamine to form the corresponding amide. This amide is then reduced using sodium borohydride to produce the desired compound.

Scientific Research Applications

1-ethyl-3-hydroxy-3-[2-(5-methylthiophen-2-yl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential use as a tool for studying the mechanisms of action of certain drugs. This compound has been found to have similar biochemical and physiological effects to certain drugs, making it a useful tool for understanding how these drugs work.